![molecular formula C11H17ClN2O B6205408 N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride CAS No. 2703778-62-3](/img/no-structure.png)
N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride
Overview
Description
N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride, commonly known as MAM-2201, is a synthetic cannabinoid and a derivative of JWH-018. It acts as an agonist at both the CB1 and CB2 receptors and is known to be a potent agonist at the CB1 receptor. MAM-2201 is one of the most widely studied synthetic cannabinoids and has been used in numerous scientific studies.
Scientific Research Applications
MAM-2201 has been used in numerous scientific studies due to its high potency and ability to selectively activate the CB1 receptor. It has been used to investigate the effects of CB1 receptor agonists on the endocannabinoid system and to study the effects of synthetic cannabinoids on the human body. It has also been used to investigate the effects of synthetic cannabinoids on various types of cancer cells, as well as to study the effects of cannabinoid drugs on the central nervous system.
Mechanism of Action
MAM-2201 acts as an agonist at both the CB1 and CB2 receptors. It has a high affinity for the CB1 receptor and is a potent agonist at this receptor. It binds to the CB1 receptor and activates it, resulting in the release of neurotransmitters such as dopamine, serotonin, and endorphins. This leads to the activation of various physiological and biochemical processes, including pain relief, appetite stimulation, and anti-inflammatory effects.
Biochemical and Physiological Effects
MAM-2201 has been shown to have a variety of biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, and anti-anxiety effects. It has also been shown to have anti-cancer effects, as well as to reduce nausea and vomiting. In addition, it has been shown to have neuroprotective effects, as well as to reduce the risk of seizures.
Advantages and Limitations for Lab Experiments
MAM-2201 has a number of advantages and limitations for lab experiments. One of the main advantages is its high potency and ability to selectively activate the CB1 receptor. This makes it ideal for studying the effects of CB1 receptor agonists on the endocannabinoid system. However, one of the main limitations is its potential for abuse. As such, it should only be used in controlled laboratory settings.
Future Directions
There are a number of potential future directions for research involving MAM-2201. These include further investigation of its effects on the endocannabinoid system, as well as its potential therapeutic applications. In addition, further research could be conducted into its effects on various types of cancer cells, as well as its potential for use in the treatment of neurological disorders. Finally, further studies could be conducted into its potential for abuse and its potential toxicity.
Synthesis Methods
MAM-2201 can be synthesized via a number of different methods. The most commonly used method is the reductive amination of 1-pentyl-3-(2-methoxybenzoyl)indole with 2-bromoethanamine hydrochloride using sodium triacetoxyborohydride as a reducing agent. This method is relatively simple and yields a product with a high purity level.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride involves the reaction of 2-chloro-N-methyl-N-(2-methylaminoethyl)benzamide with hydrochloric acid.", "Starting Materials": [ "2-chloro-N-methyl-N-(2-methylaminoethyl)benzamide", "Hydrochloric acid" ], "Reaction": [ "Add 2-chloro-N-methyl-N-(2-methylaminoethyl)benzamide to a reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with cold water and dry it under vacuum", "Recrystallize the solid from a suitable solvent to obtain N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride" ] } | |
CAS RN |
2703778-62-3 |
Molecular Formula |
C11H17ClN2O |
Molecular Weight |
228.7 |
Purity |
95 |
Origin of Product |
United States |
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